![molecular formula C21H13BrN2O3 B4880319 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide](/img/structure/B4880319.png)
1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide
Overview
Description
1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide, also known as ADPA, is a chemical compound with potential applications in scientific research. It is a member of the anthracene family of compounds and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide is not fully understood, but it is believed to involve the formation of reactive oxygen species upon exposure to light. These reactive oxygen species can cause damage to cells and tissues, leading to cell death.
Biochemical and Physiological Effects
1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide in lab experiments is its fluorescence properties, which make it useful for imaging studies. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to be relatively stable, allowing for long-term storage and use. However, one limitation of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide is its potential toxicity, particularly upon exposure to light.
Future Directions
There are a number of potential future directions for research involving 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide. One area of interest is the development of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide-based photosensitizers for use in photodynamic therapy. Additionally, further studies are needed to fully understand the mechanism of action of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide and its potential applications in scientific research.
Scientific Research Applications
1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been studied for its potential applications in scientific research. It has been found to exhibit fluorescence properties, making it useful as a probe for biological imaging. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been studied for its potential as a photosensitizer for photodynamic therapy, a treatment for cancer that involves the use of light-activated compounds.
properties
IUPAC Name |
1-amino-4-bromo-9,10-dioxo-N-phenylanthracene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13BrN2O3/c22-15-10-14(21(27)24-11-6-2-1-3-7-11)18(23)17-16(15)19(25)12-8-4-5-9-13(12)20(17)26/h1-10H,23H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRDKQSYPVQSHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC(=C3C(=C2N)C(=O)C4=CC=CC=C4C3=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-amino-4-bromo-9,10-dioxo-N-phenylanthracene-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.